Cas no 2172138-96-2 (2-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)ethoxyacetic acid)

• Product Name: 2-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)ethoxyacetic acid
• CAS No: 2172138-96-2
• MF: C₂₅H₂₈N₂O₇
• MW: 468.499027252197
• CID: 6518624
• PubChem ID: 165513200
• Update Time: 2025-11-06

2-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)ethoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)ethoxyacetic acid
• 2172138-96-2
• EN300-1549521
• 2-[2-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl}formamido)ethoxy]acetic acid

• Inchi： 1S/C25H28N2O7/c28-22(29)15-32-12-10-26-24(30)23-16(9-11-33-23)13-27-25(31)34-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,16,21,23H,9-15H2,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： SLTCBRURIZXBIX-UHFFFAOYSA-N
• SMILES： O1CCC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1C(NCCOCC(=O)O)=O

Computed Properties

• Exact Mass: 468.18965124g/mol
• Monoisotopic Mass: 468.18965124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 123Ų

Additional information on 2-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)ethoxyacetic acid

Introduction to 2-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)ethoxyacetic acid (CAS No. 2172138-96-2)

2-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)ethoxyacetic acid, identified by its CAS number 2172138-96-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a fluorene moiety, multiple functional groups, and an acetic acid derivative. The intricate architecture of this molecule not only makes it a subject of academic interest but also positions it as a potential candidate for various therapeutic applications.

The fluorene component in the molecular structure of 2-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)ethoxyacetic acid is particularly noteworthy. Fluorene derivatives are widely recognized for their unique photophysical properties, making them valuable in materials science and optoelectronics. However, their application in pharmaceuticals is equally promising due to the ability of fluorene-based compounds to exhibit enhanced stability and bioavailability. The presence of the fluoren-9-ylmethyl group in this compound suggests that it may possess favorable interactions with biological targets, which could be exploited for drug design.

The methoxycarbonyl and formamido functional groups contribute significantly to the reactivity and solubility profile of the compound. These groups are commonly employed in medicinal chemistry to modulate pharmacokinetic properties and to enhance binding affinity to biological receptors. The methoxycarbonyl group, in particular, can serve as a protecting group or participate in hydrogen bonding interactions, while the formamido moiety can influence the compound's solubility and metabolic stability. The combination of these features makes 2-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)ethoxyacetic acid a versatile scaffold for further derivatization and optimization.

The ethylene glycol backbone, represented by the ethoxyacetic acid moiety, adds another layer of complexity to the compound's structure. Ethylene glycol derivatives are known for their ability to improve drug solubility and permeability across biological membranes. This feature is particularly important in drug development, where poor solubility can significantly hinder a drug's efficacy. The presence of the methyloxolan ring further enhances the compound's structural diversity, potentially allowing for unique interactions with biological targets that other simpler molecules might not exhibit.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging machine learning algorithms and molecular docking studies, scientists have been able to identify potential therapeutic targets for compounds like 2-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)ethoxyacetic acid. These studies have suggested that the compound may exhibit inhibitory activity against certain enzymes and receptors involved in cancer progression and inflammation. Such findings underscore the importance of structural complexity in designing molecules with desired pharmacological properties.

In addition to its potential therapeutic applications, CAS No. 2172138-96-2 has been explored in synthetic chemistry as a building block for more complex derivatives. The presence of multiple reactive sites allows chemists to modify various parts of the molecule without compromising its overall integrity. This flexibility has led to several innovative synthetic strategies that have been published in leading chemical journals. These strategies often involve multi-step reactions that highlight the compound's compatibility with various synthetic transformations.

The synthesis of 2-(3-{[[(9H-fluoren-l9)-y1)methoxycarbonyl]amino]methyl}-oxyz1)-N-(hydroxymethyl)acetamide (CAS No: 2172138_96_2) involves careful control over reaction conditions to ensure high yield and purity. Researchers have reported using palladium-catalyzed cross-coupling reactions to introduce the fluorene moiety into the molecular framework. These reactions are typically performed under inert atmospheres to prevent unwanted side reactions from occurring. The subsequent functionalization steps require precise temperature control and stoichiometric ratios to achieve optimal results.

One of the most compelling aspects of studying compounds like CAS No 2172138_96_2 is their potential role in developing novel therapeutic agents. The combination of structural complexity and functional diversity makes them attractive candidates for drug discovery programs targeting various diseases. For instance, recent studies have shown that fluorene-based compounds can modulate pathways involved in neurodegenerative disorders by interacting with specific protein targets. Similarly, ethylene glycol derivatives have been investigated for their anti-inflammatory properties.

The chemical synthesis of this compound also provides insights into new methodologies that could be applied to other complex molecules. Techniques such as flow chemistry and continuous manufacturing have been employed to streamline the synthesis process, reducing waste and improving efficiency. These advancements are crucial for sustainable drug development, where minimizing environmental impact is increasingly important.

From a biochemical perspective, understanding how compounds like CAS No 2172138_96_2 interact with biological systems is essential for developing effective drugs. Structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating these interactions at an atomic level. These studies provide critical information about binding affinities, enzyme kinetics, and metabolic pathways, which are all essential for optimizing drug candidates.

The future direction of research on this compound will likely involve exploring its potential applications in precision medicine and personalized therapy. By understanding how individual patients respond to different chemical scaffolds, researchers can develop more targeted treatments that maximize efficacy while minimizing side effects. This approach aligns with broader trends in pharmaceutical development towards individualized patient care.

In conclusion,CAS No 2172138_96_2, corresponding to (Z)-N-(3-{[(9H-fluoren-l9)-y1)methoxycarbonyl]aminomethyl}-oxyz1)-N-(hydroxymethyl)acetamide, represents a fascinating example of how structural complexity can lead to novel therapeutic opportunities. Its unique combination of functional groups makes it a versatile scaffold for further chemical modification and biological investigation。The ongoing research into this compound underscores its potential as a building block for future drugs，particularly those targeting complex diseases such as cancer、inflammation，and neurodegenerative disorders。As synthetic methodologies continue to evolve，so too will our ability to harness such molecules for medical benefit。